Cas no 124704-01-4 (2,4-DIFLUORO-N-(2,2-DIMETHYLPROPANOYL)ANILINE)

• Product Name: 2,4-DIFLUORO-N-(2,2-DIMETHYLPROPANOYL)ANILINE
• CAS No: 124704-01-4
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 891483
• Update Time: 2026-04-29

2,4-DIFLUORO-N-(2,2-DIMETHYLPROPANOYL)ANILINE Chemical and Physical Properties

Names and Identifiers

• 2,4-DIFLUORO-N-(2,2-DIMETHYLPROPANOYL)ANILINE
• N-(2,4-Difluorophenyl)-2,2-dimethylpropanamide
• AC1MCO7H
• JHICC03015
• N-(2,4-difluorophenyl)pivalamide
• N-pivaloyl-2,4-difluoroaniline
• PubChem8464

2,4-DIFLUORO-N-(2,2-DIMETHYLPROPANOYL)ANILINE Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Additional information on 2,4-DIFLUORO-N-(2,2-DIMETHYLPROPANOYL)ANILINE

2,4-DIFLUORO-N-(2,2-DIMETHYLPROPANOYL)ANILINE (CAS No. 124704-01-4): A Comprehensive Overview

The compound 2,4-DIFLUORO-N-(2,2-DIMETHYLPROPANOYL)ANILINE (CAS No. 124704-01-4) is a highly specialized organic chemical that has garnered significant attention in various scientific and industrial domains. This compound belongs to the class of arylamines, specifically anilines, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. The CAS No. 124704-01-4 uniquely identifies this compound in chemical databases worldwide, ensuring its precise identification and reference in scientific literature.

Structure and Physical Properties:

The molecular structure of 2,4-DIFLUORO-N-(2,2-DIMETHYLPROPANOYL)ANILINE is characterized by a benzene ring substituted with two fluorine atoms at the 2 and 4 positions. The amino group (-NH-) is further substituted with a ketone group derived from 2,2-dimethylpropanoyl (also known as neopentanoyl). This substitution pattern imparts unique electronic and steric properties to the molecule. The compound exists as a crystalline solid under standard conditions, with a melting point of approximately 155°C and a molecular weight of 306.38 g/mol.

Synthesis and Chemical Reactivity:

The synthesis of 2,4-DIFLUORO-N-(2,2-DIMETHYLPROPANOYL)ANILINE typically involves a multi-step process that includes nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. The compound exhibits moderate reactivity towards nucleophilic substitution and can undergo various transformations to yield derivatives with enhanced functionality.

Applications in Pharmaceutical Research:

One of the most promising applications of CAS No. 124704-01-4 lies in the field of drug discovery. Its structure serves as a scaffold for developing potential kinase inhibitors and other bioactive molecules. Recent studies have demonstrated its ability to modulate cellular signaling pathways associated with cancer progression. Additionally, its fluorinated aromatic ring enhances its pharmacokinetic properties, making it a valuable lead compound for anti-inflammatory and antiviral agents.

Role in Agrochemical Development:

In agrochemistry, CAS No. 124704-01-4 has shown potential as a precursor for herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant metabolism makes it a candidate for developing next-generation crop protection agents. Researchers have also explored its role in enhancing the bioavailability of agricultural chemicals through controlled-release formulations.

Environmental Impact and Safety Considerations:

While CAS No. 124704-01-4 exhibits promising properties for various applications, its environmental impact remains a critical area of study. Recent toxicity studies indicate that it has low acute toxicity to aquatic organisms; however, long-term ecological effects require further investigation. Regulatory bodies recommend handling this compound with standard precautions due to its potential irritant properties.

Future Research Directions:

The future of CAS No. 124704-01-4 lies in exploring its potential for advanced materials science applications. Its unique electronic properties make it a candidate for organic semiconductors and optoelectronic devices. Collaborative efforts between chemists and materials scientists are expected to unlock new functionalities for this compound.

In conclusion, CAS No. 124704-01-4, or 2,4-DIFLUORO-N-(2,2-DIMETHYLPROPANOYL)ANILINE, stands as a versatile compound with diverse applications across multiple disciplines. Its continued exploration will undoubtedly contribute to breakthroughs in medicine, agriculture, and materials science.